Cas no 68967-34-0 (Ethyl 2-methyl-5-nitrofuran-3-carboxylate)

68967-34-0 structure
Product name:Ethyl 2-methyl-5-nitrofuran-3-carboxylate
Ethyl 2-methyl-5-nitrofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-methyl-5-nitrofuran-3-carboxylate
- 2-Methyl-5-nitro-furan-3-carbonsaeure-aethylester
- 2-methyl-5-nitro-furan-3-carboxylic acid ethyl ester
- AC1L6T61
- AG-G-67714
- CTK2F7298
- ETHYL 2-METHYL-5-NITRO-FURAN-3-CARBOXYLATE
- NSC170611
- DTXSID80305383
- NSC-170611
- 68967-34-0
-
- Inchi: InChI=1S/C8H9NO5/c1-3-13-8(10)6-4-7(9(11)12)14-5(6)2/h4H,3H2,1-2H3
- InChI Key: KZFGYEFENLTRQC-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(C)OC(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 199.04807
- Monoisotopic Mass: 199.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 82.58
Ethyl 2-methyl-5-nitrofuran-3-carboxylate Related Literature
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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2. Caper tea
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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